![molecular formula C21H25N3O4S B231856 (NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide CAS No. 17173-09-0](/img/structure/B231856.png)
(NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide
Overview
Description
The compound (NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide is a synthetic molecule that has been developed for scientific research purposes. It has potential applications in various fields, including biochemistry, pharmacology, and medicine.
Mechanism of Action
The mechanism of action of ((NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins by binding to them and preventing their normal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ((NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide are not well-known. However, it is believed to have potential therapeutic effects in the treatment of various diseases, including cancer and inflammation.
Advantages and Limitations for Lab Experiments
The main advantage of ((NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide is its potential applications in various scientific research fields. However, its use in lab experiments is limited by its high cost and complex synthesis method.
Future Directions
There are several future directions for the research and development of ((NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide. These include:
1. Further studies on the mechanism of action of the compound.
2. Development of more efficient and cost-effective synthesis methods.
3. Evaluation of the potential therapeutic effects of the compound in the treatment of various diseases.
4. Investigation of the compound's potential applications in drug discovery and development.
5. Exploration of the compound's potential applications in other scientific research fields, such as materials science and nanotechnology.
Conclusion:
In conclusion, ((NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide is a synthetic molecule that has potential applications in various scientific research fields. Its synthesis method is complex, and its biochemical and physiological effects are not well-known. However, it has potential therapeutic effects in the treatment of various diseases, and there are several future directions for its research and development.
Synthesis Methods
The synthesis of ((NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide involves a multi-step process that requires advanced organic chemistry techniques. The compound is synthesized by reacting 6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-one with benzenesulfonyl chloride in the presence of a base. The resulting product is then purified using various chromatographic techniques.
Scientific Research Applications
The compound has potential applications in various scientific research fields, including biochemistry, pharmacology, and medicine. It can be used as a tool to study the mechanisms of action of various enzymes and proteins. It can also be used to develop new drugs for the treatment of various diseases.
properties
CAS RN |
17173-09-0 |
|---|---|
Molecular Formula |
C21H25N3O4S |
Molecular Weight |
415.5 g/mol |
IUPAC Name |
(NZ)-N-[6-(dimorpholin-4-ylmethylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide |
InChI |
InChI=1S/C21H25N3O4S/c25-29(26,18-6-2-1-3-7-18)22-20-9-5-4-8-19(20)21(23-10-14-27-15-11-23)24-12-16-28-17-13-24/h1-9H,10-17H2/b22-20- |
InChI Key |
PLKYKGDYPDCPKY-XDOYNYLZSA-N |
Isomeric SMILES |
C1COCCN1C(=C\2C=CC=C/C2=N/S(=O)(=O)C3=CC=CC=C3)N4CCOCC4 |
SMILES |
C1COCCN1C(=C2C=CC=CC2=NS(=O)(=O)C3=CC=CC=C3)N4CCOCC4 |
Canonical SMILES |
C1COCCN1C(=C2C=CC=CC2=NS(=O)(=O)C3=CC=CC=C3)N4CCOCC4 |
synonyms |
(NE)-N-[6-(dimorpholin-4-ylmethylidene)-1-cyclohexa-2,4-dienylidene]be nzenesulfonamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Acenaphtho[1,2-g]pteridin-11-ol](/img/structure/B231788.png)
![2-(4-methoxyphenyl)-5-methyl[1,3]oxazolo[4,5-c]quinolin-4(5H)-one](/img/structure/B231790.png)
![4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid](/img/structure/B231791.png)
![1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene](/img/structure/B231797.png)
![1-Methoxy-9,12-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene](/img/structure/B231809.png)
